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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210

An In-depth Technical Guide to
Eicosyltriethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, chemical formula,
and physicochemical properties of eicosyltriethylammonium bromide. It also details a
general experimental protocol for its synthesis, relevant to professionals in organic synthesis
and drug development.

Molecular Structure and Formula

Eicosyltriethylammonium bromide is a quaternary ammonium salt. Its structure consists of a
central nitrogen atom bonded to three ethyl groups and one long-chain eicosyl group (a 20-
carbon alkyl chain). The positive charge on the quaternary nitrogen is balanced by a bromide
anion.

Chemical Formula: C26HseBrN[1][2]

Synonyms: N,N,N-Triethyl-1-eicosanaminium Bromide, Triethyleicosylammonium bromide, n-
Eicosyltriethylammonium Bromide[1][3]

Molecular Structure:
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Physicochemical Properties

Eicosyltriethylammonium bromide is a compound useful in organic synthesis and is
categorized under detergents.[1][3] While specific experimental data such as melting and
boiling points are not readily available in the provided search results, the following table
summarizes its key molecular characteristics.

Property Value Reference
CAS Number 75222-49-0 [1]12113]
Molecular Weight 462.63 g/mol [11[2]
White solid (general for similar
Appearance [4]
compounds)
Storage Temperature 2-8°C (Refrigerator) [3]

Experimental Protocols

A. General Synthesis of Quaternary Ammonium Bromides

The synthesis of eicosyltriethylammonium bromide can be achieved through the
quaternization of triethylamine with 1-bromoeicosane. This is a standard procedure for creating
quaternary ammonium salts.

Materials:

e Triethylamine

e 1-Bromoeicosane

e Anhydrous solvent (e.g., ethanol, acetonitrile, or ethyl acetate)

Procedure:

¢ In a round-bottom flask, dissolve 1-bromoeicosane in the chosen anhydrous solvent.

e Add a stoichiometric equivalent or a slight excess of triethylamine to the solution.
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The reaction mixture is typically stirred at room temperature or gently heated to reflux for
several hours to drive the reaction to completion.

The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC).

Upon completion, the product, eicosyltriethylammonium bromide, often precipitates from
the solution upon cooling.

The solid product is collected by filtration.

The crude product can be purified by recrystallization from a suitable solvent to yield the final
white crystalline product.

B. Characterization Techniques

The structure and purity of the synthesized eicosyltriethylammonium bromide can be
confirmed using various analytical methods:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the presence of the eicosyl and triethyl groups and the overall structure of
the molecule.

e Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak
corresponding to the eicosyltriethylammonium cation (C2sHssN*) and will also show isotopic
patterns characteristic of the bromide salt. The presence of bromine isotopes (7°Br and &1Br)
in roughly equal abundance will result in two molecular ion peaks separated by two mass
units.[5]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the
characteristic C-H and C-N vibrational bands in the molecule.

Logical Relationships and Potential Applications

The molecular structure of eicosyltriethylammonium bromide, with its long hydrophobic alkyl
chain and a hydrophilic quaternary ammonium headgroup, imparts surfactant properties. This
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amphiphilic nature is key to its potential applications in areas such as drug delivery, where it
can self-assemble into micelles or vesicles to encapsulate therapeutic agents.

Potential Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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m/z m/e ions for analysis and identification of n-butyl iodide image diagram doc brown's
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 To cite this document: BenchChem. [Eicosyltriethylammonium bromide molecular structure
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562210#eicosyltriethylammonium-bromide-
molecular-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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